Cas no 81357-56-4 (Propanethioic acid, 2-methyl-, S-2-pyridinyl ester)

• Product Name: Propanethioic acid, 2-methyl-, S-2-pyridinyl ester
• CAS No: 81357-56-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 704099
• PubChem ID: 10856104
• Update Time: 2025-04-19

Propanethioic acid, 2-methyl-, S-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2-methyl-, S-2-pyridinyl ester
• S-pyridin-2-yl 2-methylpropanethioate
• 81357-56-4
• SCHEMBL464425
• DTXSID30446013

• Inchi： 1S/C9H11NOS/c1-7(2)9(11)12-8-5-3-4-6-10-8/h3-7H,1-2H3
• InChI Key： GWUFEEQNTFDEMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C(C(C)C)=O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.3Ų